Cas no 1236261-96-3 (2-Amino-1-(3-methyl-1-piperidinyl)-1-propanonehydrochloride)

• Product Name: 2-Amino-1-(3-methyl-1-piperidinyl)-1-propanonehydrochloride
• CAS No: 1236261-96-3
• MF: C₉H₁₉ClN₂O
• MW: 206.712961435318
• CID: 1074400
• PubChem ID: 56831812
• Update Time: 2025-08-04

2-Amino-1-(3-methyl-1-piperidinyl)-1-propanonehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride
• 2-amino-1-(3-methylpiperidin-1-yl)propan-1-one;hydrochloride
• AKOS015847577
• 1236261-96-3
• 2-Amino-1-(3-methyl-1-piperidinyl)-1-propanonehydrochloride
• 2-amino-1-(3-methylpiperidin-1-yl)propan-1-one hydrochloride

• MDL： MFCD13562000
• Inchi： 1S/C9H18N2O.ClH/c1-7-4-3-5-11(6-7)9(12)8(2)10;/h7-8H,3-6,10H2,1-2H3;1H
• InChI Key： XXNUDRGSFYOBHD-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)N)N1CCCC(C)C1

Computed Properties

• Exact Mass: 206.1185909g/mol
• Monoisotopic Mass: 206.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 2-Amino-1-(3-methyl-1-piperidinyl)-1-propanonehydrochloride

2-Amino-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride (CAS No. 1236261-96-3)

2-Amino-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride, with the CAS registry number 1236261-96-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as a piperidine derivative, has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring substituted with a methyl group at the 3-position and an amino group at the 2-position, along with a propanone moiety. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the amino group in this compound suggests potential for hydrogen bonding, which is a key interaction in many biological systems. Additionally, the propanone moiety introduces a ketone group, which can participate in various chemical reactions, including condensation reactions and enamine formation. These properties make 2-Amino-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride a versatile building block for synthesizing more complex molecules.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine ring. One common approach is through the use of ring-closing reactions or by modifying existing piperidine derivatives. The introduction of the methyl group at the 3-position and the amino group at the 2-position requires careful control over reaction conditions to ensure regioselectivity. The final step involves protonation of the amine group to form the hydrochloride salt, which enhances solubility and stability for further applications.

In terms of pharmacological activity, 2-Amino-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride has shown promise in preliminary studies as a potential modulator of certain biological pathways. For instance, research has indicated that this compound may interact with enzymes involved in lipid metabolism, suggesting its potential role in treating conditions such as hyperlipidemia or obesity. Furthermore, its ability to form enamine derivatives with aldehydes or ketones opens up possibilities for its use as an intermediate in drug design.

The structural flexibility of this compound also makes it an attractive candidate for exploring its role in peptide synthesis or as a component in bioconjugates. Its ability to form hydrogen bonds and participate in various chemical transformations makes it a valuable tool for chemists working on complex molecule construction.

In conclusion, 2-Amino-1-(3-methyl-1-piperidinyl)-1-propanone hydrochloride (CAS No. 1236261-96-3) is a structurally intriguing compound with diverse applications in organic synthesis and pharmacology. Its unique combination of functional groups and promising biological activity positions it as a valuable asset for researchers seeking novel drug candidates or advanced chemical intermediates.